Cas no 114649-86-4 (1-Piperazinecarboxamide,N,N,2,4-tetramethyl-)

1-Piperazinecarboxamide,N,N,2,4-tetramethyl- structure
114649-86-4 structure
Product Name:1-Piperazinecarboxamide,N,N,2,4-tetramethyl-
CAS No:114649-86-4
MF:C9H19N3O
MW:185.266661882401
CID:132488
PubChem ID:14090588
Update Time:2025-04-19

1-Piperazinecarboxamide,N,N,2,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxamide,N,N,2,4-tetramethyl-
    • N,N,2,4-TETRAMETHYLPIPERAZINE-1-CARBOXAMIDE
    • 1-Piperazinecarboxamide,N,N,2,4-tetramethyl-(9CI)
    • 114649-86-4
    • DTXSID50555732
    • SCHEMBL24127258
    • Inchi: 1S/C9H19N3O/c1-8-7-11(4)5-6-12(8)9(13)10(2)3/h8H,5-7H2,1-4H3
    • InChI Key: LLJQYNOGGJIQSG-UHFFFAOYSA-N
    • SMILES: O=C(N(C)C)N1CCN(C)CC1C

Computed Properties

  • Exact Mass: 185.152812238g/mol
  • Monoisotopic Mass: 185.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 26.8Ų
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